Cas no 1353945-57-9 (2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353945-57-9
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 2161145
• Update Time: 2023-08-05

2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 2-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• AM92202
• 2-(2-Hydroxyethylsulfanylmethyl)pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H23NO3S/c1-12(2,3)16-11(15)13-6-4-5-10(13)9-17-8-7-14/h10,14H,4-9H2,1-3H3
• InChI Key： CQNPWDABDJALSI-UHFFFAOYSA-N
• SMILES： S(CCO)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Topological Polar Surface Area: 75.1